6-thiophen-2-yl-1H-indole
Overview
Description
Scientific Research Applications
Anti-HIV Activity
Indole derivatives have been reported to show potential in anti-HIV treatments. Molecular docking studies of novel indolyl compounds suggest their ability to bind with high affinity to multiple receptors, which could be useful in developing new therapeutic agents .
Aldose Reductase Inhibition
Indole derivatives have been evaluated as inhibitors for aldose reductase (ALR2) and aldehyde reductase (ALR1), enzymes implicated in diabetic complications. This suggests a potential application in managing diabetes-related disorders .
Anticancer Properties
The application of indole derivatives in treating cancer cells has attracted significant attention. Their biologically active properties may offer new avenues for cancer therapy .
Antimicrobial Activity
Thiophene derivatives, which are structurally related to “6-thiophen-2-yl-1H-indole”, have shown antimicrobial properties. This indicates a possible use in developing new antibiotics or antiseptics .
Analgesic and Anti-inflammatory Uses
Thiophene derivatives also exhibit analgesic and anti-inflammatory activities, suggesting their potential application in pain management and inflammation control .
Antihypertensive Effects
Some thiophene derivatives have been identified with antihypertensive effects, which could be explored further for managing high blood pressure conditions .
Antitumor Activity
Both indole and thiophene derivatives have shown antitumor activities, indicating their potential use in designing new antitumor drugs .
Material Science Applications
Thiophene derivatives are used in material science, such as in the fabrication of light-emitting diodes (LEDs). This suggests a non-biological application for “6-thiophen-2-yl-1H-indole” in electronics and photonics .
A brief review of the biological potential of indole derivatives The Molecular Diversity of 1H-Indole-3-Carbaldehyde Derivatives Synthesis of indole derivatives as prevalent moieties present in biologically active compounds Therapeutic importance of synthetic thiophene
Mechanism of Action
Target of Action
It is known that indole derivatives, which include 6-thiophen-2-yl-1h-indole, bind with high affinity to multiple receptors . These receptors are often involved in various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Indole derivatives are known to interact with their targets, leading to various changes . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, suggesting that they may affect multiple biochemical pathways .
Result of Action
Indole derivatives are known to have various biological activities, suggesting that they may have diverse molecular and cellular effects .
properties
IUPAC Name |
6-thiophen-2-yl-1H-indole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9NS/c1-2-12(14-7-1)10-4-3-9-5-6-13-11(9)8-10/h1-8,13H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KIHGQIOEKNMYHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC3=C(C=C2)C=CN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40455792 |
Source
|
| Record name | 6-thiophen-2-yl-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40455792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
243972-30-7 |
Source
|
| Record name | 6-thiophen-2-yl-1H-indole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40455792 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
